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Compound of Interest

1,3,5-Trichloro-2,4,6-
Compound Name:
triiodobenzene

cat. No.: B1312816

CAS Number: 151721-79-8

This technical guide provides a comprehensive overview of 1,3,5-Trichloro-2,4,6-
triiodobenzene, a halogenated aromatic compound of significant interest to researchers,
scientists, and professionals in drug development. This document details its chemical and
physical properties, experimental protocols for its synthesis, and its primary applications, with a
focus on its role as a key intermediate in the development of pharmaceuticals, particularly high-
density contrast agents for medical imaging.

Chemical and Physical Properties

1,3,5-Trichloro-2,4,6-triiodobenzene is a white to light yellow crystalline powder. Its highly
substituted benzene ring with both chlorine and iodine atoms imparts a high molecular weight
and density, making it a valuable building block in the synthesis of radiopaque compounds.[1]

Table 1: Physicochemical Properties of 1,3,5-Trichloro-2,4,6-triiodobenzene
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Property Value Reference
CAS Number 151721-79-8 [2]
Molecular Formula CeClsls [1]
Molecular Weight 559.14 g/mol [1]
Appearance White to light yellow
powder/crystal

Melting Point 276 °C [3]

Boiling Point (Predicted) 470.1 £40.0 °C [3]

Density (Predicted) 2.919 + 0.06 g/cm3 [3]

Storage Temperature 2-8°C, protected from light [3]

Spectroscopic Data

The mass spectrum of 1,3,5-Trichloro-2,4,6-triiodobenzene shows a molecular ion peak (M+)
at m/z = 558, confirming its molecular weight.[3] While specific NMR and a full IR spectrum for
this compound are not readily available in public databases, data for the closely related
precursor, 1,3,5-trichlorobenzene, is well-documented and can be used as a reference for
spectral interpretation.

Experimental Protocols
Synthesis of 1,3,5-Trichloro-2,4,6-triiodobenzene

A detailed protocol for the synthesis of 1,3,5-Trichloro-2,4,6-triiodobenzene involves the
direct iodination of 1,3,5-trichlorobenzene.

Experimental Workflow: Synthesis of 1,3,5-Trichloro-2,4,6-triiodobenzene

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemsrc.com/en/cas/151721-79-8_1117337.html
https://www.myskinrecipes.com/shop/en/halogenated-aromatic-intermediates/241239-135-trichloro-246-triiodobenzene.html
https://www.myskinrecipes.com/shop/en/halogenated-aromatic-intermediates/241239-135-trichloro-246-triiodobenzene.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB82693235_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB82693235_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB82693235_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB82693235_EN.htm
https://www.benchchem.com/product/b1312816?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB82693235_EN.htm
https://www.benchchem.com/product/b1312816?utm_src=pdf-body
https://www.benchchem.com/product/b1312816?utm_src=pdf-body
https://www.benchchem.com/product/b1312816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Workflow for the synthesis of 1,3,5-Trichloro-2,4,6-triiodobenzene.
Detailed Methodology:[3]

e Reaction Setup: In a 100 mL three-necked flask, combine 1,3,5-trichlorobenzene (5.0 g, 27.6
mmol), iodine (40.3 g, 31.8 mmol), and 98% concentrated sulfuric acid (75 mL).

e Reaction Conditions: Heat the mixture to 140 °C and maintain at reflux for 72 hours.

o Work-up: After the reaction is complete, cool the mixture and sequentially wash with aqueous
sodium bisulfite, saturated agueous sodium bicarbonate, and deionized water.

» Drying: Dry the resulting crude product.

 Purification: Dissolve the crude product in tetrahydrofuran (THF) and purify by
recrystallization.

e Product: The final product is obtained as colorless needle-like crystals with a yield of 93%
(14.3 9).

Applications in Drug Development and Research

The primary application of 1,3,5-Trichloro-2,4,6-triiodobenzene is as a pivotal intermediate in
the synthesis of complex organic molecules.[4] Its high iodine content makes it particularly
valuable in the development of X-ray contrast agents.[1]

Intermediate for X-ray Contrast Agents

The high radiopacity imparted by the three iodine atoms makes this molecule an excellent
scaffold for creating new contrast media for medical imaging techniques like computed
tomography (CT). A series of novel radiopaque oils, the 1,3,5-trialkyl-2,4,6-triiodobenzenes,
have been developed from the related precursor 1,3,5-trichlorobenzene, demonstrating the
utility of this chemical class in gastrointestinal imaging.[5] While a specific protocol starting from
1,3,5-Trichloro-2,4,6-triiodobenzene is not detailed in the available literature, a general
synthetic pathway can be inferred.
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Logical Relationship: Application as a Contrast Agent Intermediate
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Caption: Logical workflow for the use of 1,3,5-Trichloro-2,4,6-triiodobenzene in contrast
agent synthesis.

Other Potential Applications

The unique electronic and steric properties of this molecule, arising from the alternating
chlorine and iodine substituents, make it a subject of academic interest for studying halogen
bonding and supramolecular assembly.[1] It is also being investigated for potential use in the
development of antimicrobial coatings due to the controlled release of halogens.[1]
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Safety and Handling

As a halogenated aromatic compound, 1,3,5-Trichloro-2,4,6-triiodobenzene should be
handled with appropriate personal protective equipment in a well-ventilated area. It is
recommended to store the compound at 2-8°C and protected from light to ensure its stability.[3]

This technical guide serves as a foundational resource for professionals working with 1,3,5-
Trichloro-2,4,6-triiodobenzene. The provided data and protocols are intended to facilitate
further research and development in the fields of medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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